![molecular formula C21H25F2N3O B2393704 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one CAS No. 2097858-49-4](/img/structure/B2393704.png)
2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one is a useful research compound. Its molecular formula is C21H25F2N3O and its molecular weight is 373.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
The compound's structure is closely related to difluorinated quinolones, which have been shown to exhibit significant antibacterial activity against a range of pathogens. For instance, NY-198, a difluorinated quinolone, demonstrated broad-spectrum antibacterial properties, with particularly strong activity against Pseudomonas maltophilia, Acinetobacter calcoaceticus, and various anaerobic microorganisms. Its efficacy was highlighted by its bactericidal activity at concentrations close to the minimum inhibitory concentration (MIC), showcasing its potential in treating systemic infections in mice with superior or comparable activity to other quinolones like ofloxacin and norfloxacin (Hirose et al., 1987).
Anti-tubercular Properties
Further expanding on its antimicrobial capabilities, mefloquine derivatives, structurally related to the compound , have shown promising anti-tubercular activities. These derivatives have been effective against Mycobacterium tuberculosis H37Rv ATTC 27294, with minimum inhibitory concentrations (MIC) indicating their potential in tuberculosis treatment (Wardell et al., 2011).
Antimycobacterial Effects
Similarly, novel fluoroquinolones designed for combating Mycobacterium tuberculosis demonstrated activity levels comparable to sparfloxacin, a known effective treatment against tuberculosis. These compounds, upon evaluation, showed promise in reducing tubercular lesions and splenomegaly at dosages of 200 mg/kg, hinting at the structural efficacy present within this class of compounds for tuberculosis management (Shindikar & Viswanathan, 2005).
Antimicrobial Synthesis and Activity
The structural motif found in 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one serves as a backbone for synthesizing compounds with significant antimicrobial properties. A study focused on the synthesis and in vitro antimicrobial activity of oxime derivatives linked to this structure demonstrated effectiveness against pathogenic bacterial and fungal strains, underlining the compound's role in developing new antimicrobial agents (Mallesha & Mohana, 2014).
properties
IUPAC Name |
2-[[1-[(3,5-difluorophenyl)methyl]piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25F2N3O/c22-18-9-16(10-19(23)12-18)13-25-7-5-15(6-8-25)14-26-21(27)11-17-3-1-2-4-20(17)24-26/h9-12,15H,1-8,13-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKXRKPWVBLFJKZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN(C(=O)C=C2C1)CC3CCN(CC3)CC4=CC(=CC(=C4)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25F2N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.